1-(Furan-3-ylmethyl)-3-((tetrahydrofuran-2-yl)methyl)-1-(2-(thiophen-2-yl)ethyl)urea

• IUPAC Name: 1-(furan-3-ylmethyl)-3-(oxolan-2-ylmethyl)-1-(2-thiophen-2-ylethyl)urea
• InChI: InChI=1S/C17H22N2O3S/c20-17(18-11-15-3-1-8-22-15)19(12-14-6-9-21-13-14)7-5-16-4-2-10-23-16/h2,4,6,9-10,13,15H,1,3,5,7-8,11-12H2,(H,18,20)
• InChI Key: KCHQMLXHFNBYRI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)N(CCC2=CC=CS2)CC3=COC=C3
• Molecular Formula: C17H22N2O3S
• Molecular Weight: 334.4 g/mol

Description

1-(Furan-3-ylmethyl)-3-((tetrahydrofuran-2-yl)methyl)-1-(2-(thiophen-2-yl)ethyl)urea is a useful research compound. Its molecular formula is C17H22N2O3S and its molecular weight is 334.43. The purity is usually 95%.
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Scientific Research Applications

Synthetic Utility and Applications

Synthesis of Novel Pyridine and Naphthyridine Derivatives
The synthesis of novel pyridine and naphthyridine derivatives involves reactions that may incorporate similar structural motifs to the compound . These derivatives are synthesized through reactions involving furan or thiophene with malononitrile, followed by various cyclization steps, highlighting the utility of furan and thiophene units in constructing complex heterocyclic systems (Abdelrazek et al., 2010).

One-Pot Diastereoselective Synthesis
A one-pot diastereoselective synthesis of furano and pyrano pyrimidinones (thiones) showcases the use of furan derivatives in multicomponent reactions. This approach emphasizes the versatility of furan derivatives in synthesizing complex molecules, which might include structures akin to the query compound (Ghorbani-Vaghei et al., 2015).

Protection of Alcohols as Tetrahydro-2-furanyl Ethers
The use of tetrahydrofuran derivatives for the protection of alcohols demonstrates the synthetic utility of tetrahydrofuran units. These methods can be applied to protect hydroxyl functions, providing a general procedure for synthesizing tetrahydro-2-furanyl derivatives, which may relate to the handling or modification of the compound (Kruse et al., 2010).

Synthesis and Bioactivity of Urea Derivatives
The synthesis and evaluation of bioactivity for various urea derivatives, including those with furan and thiophene moieties, indicate the potential medicinal applications of such compounds. These studies often focus on the antimicrobial activity and could guide the exploration of related compounds for pharmaceutical development (Donlawson et al., 2020).